N'-(2-chloro-6-fluorobenzylidene)-2-[(2,6-dimethyl-4-quinolinyl)sulfanyl]acetohydrazide

• Molecular Formula: C20H17ClFN3OS
• Molecular Weight: 401.9 g/mol
• IUPAC Name: N-[(E)-(2-chloro-6-fluorophenyl)methylideneamino]-2-(2,6-dimethylquinolin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C20H17ClFN3OS/c1-12-6-7-18-14(8-12)19(9-13(2)24-18)27-11-20(26)25-23-10-15-16(21)4-3-5-17(15)22/h3-10H,11H2,1-2H3,(H,25,26)/b23-10+
• InChI Key: PXXGWJLDJNZZIC-AUEPDCJTSA-N
• Isomeric SMILES: CC1=CC2=C(C=C(N=C2C=C1)C)SCC(=O)N/N=C/C3=C(C=CC=C3Cl)F
• SMILES: CC1=CC2=C(C=C1)N=C(C=C2SCC(=O)NN=CC3=C(C=CC=C3Cl)F)C
• Canonical SMILES: CC1=CC2=C(C=C(N=C2C=C1)C)SCC(=O)NN=CC3=C(C=CC=C3Cl)F

Description

N'-(2-chloro-6-fluorobenzylidene)-2-[(2,6-dimethyl-4-quinolinyl)sulfanyl]acetohydrazide, also known as CQ-SA, is a novel compound that has attracted attention from scientists due to its potential applications in various fields.

Mechanism of Action

N'-(2-chloro-6-fluorobenzylidene)-2-[(2,6-dimethyl-4-quinolinyl)sulfanyl]acetohydrazide exerts its pharmacological effects by inhibiting the activity of various enzymes and proteins involved in cell growth and proliferation. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, as well as protein kinase C, an enzyme involved in cell signaling and regulation.
Biochemical and Physiological Effects:
N'-(2-chloro-6-fluorobenzylidene)-2-[(2,6-dimethyl-4-quinolinyl)sulfanyl]acetohydrazide has been shown to exhibit a wide range of biochemical and physiological effects, including induction of apoptosis, inhibition of cell proliferation, and modulation of the immune system. It has also been shown to exhibit anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

N'-(2-chloro-6-fluorobenzylidene)-2-[(2,6-dimethyl-4-quinolinyl)sulfanyl]acetohydrazide has several advantages for use in lab experiments, including its high potency, low toxicity, and ease of synthesis. However, it also has some limitations, including its poor solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for research on N'-(2-chloro-6-fluorobenzylidene)-2-[(2,6-dimethyl-4-quinolinyl)sulfanyl]acetohydrazide, including its use as a potential anticancer agent, its application in the treatment of infectious diseases, and its use as a tool for studying the mechanisms of cell growth and proliferation. Additionally, further studies are needed to optimize its pharmacokinetic properties and to identify potential drug targets for its use in various diseases.
Conclusion:
In conclusion, N'-(2-chloro-6-fluorobenzylidene)-2-[(2,6-dimethyl-4-quinolinyl)sulfanyl]acetohydrazide is a novel compound with potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. Its potent pharmacological effects, low toxicity, and ease of synthesis make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for use in various diseases.

Synthesis Methods

N'-(2-chloro-6-fluorobenzylidene)-2-[(2,6-dimethyl-4-quinolinyl)sulfanyl]acetohydrazide is synthesized by condensation of 2-chloro-6-fluorobenzaldehyde and 2,6-dimethyl-4-quinolinecarbothioamide with acetoacetohydrazide in the presence of glacial acetic acid. The reaction is carried out at reflux temperature for several hours, and the resulting product is purified by recrystallization using a suitable solvent.

Scientific Research Applications

N'-(2-chloro-6-fluorobenzylidene)-2-[(2,6-dimethyl-4-quinolinyl)sulfanyl]acetohydrazide has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit potent antitumor, antimicrobial, and antifungal activities, making it a promising candidate for drug development.